Cas no 75487-82-0 (2H-1-Benzopyran-2-one, 6-fluoro-)

• Product Name: 2H-1-Benzopyran-2-one, 6-fluoro-
• CAS No: 75487-82-0
• MF: C₉H₅FO₂
• MW: 164.133206129074
• MDL: MFCD08753855
• CID: 1774526
• PubChem ID: 596339
• Update Time: 2025-04-24

2H-1-Benzopyran-2-one, 6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-fluoro-
• HS-7578
• 6-fluorocoumarine
• 6-Fluoro-2H-chromen-2-one #
• 75487-82-0
• 6-Fluorocoumarin
• MFCD08753855
• SCHEMBL1094181
• AKOS002666459
• SY300565
• 6-fluorochromen-2-one
• 6-Fluoro-2H-chromen-2-one

• MDL： MFCD08753855
• Inchi： 1S/C9H5FO2/c10-7-2-3-8-6(5-7)1-4-9(11)12-8/h1-5H
• InChI Key： WBUWUULCBSNTNA-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=CC(=O)O2)C=1

Computed Properties

• Exact Mass: 164.02735756g/mol
• Monoisotopic Mass: 164.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2H-1-Benzopyran-2-one, 6-fluoro-

6-Fluoro-2H-1-Benzopyran-2-one (CAS 75487-82-0): A Versatile Fluorinated Coumarin Derivative

6-Fluoro-2H-1-benzopyran-2-one, also known as 6-fluorocoumarin (CAS 75487-82-0), is an important fluorinated derivative of the coumarin family. This heterocyclic organic compound has gained significant attention in pharmaceutical research and material science due to its unique photophysical properties and biological activities. The presence of a fluorine atom at the 6-position of the coumarin scaffold modifies its electronic characteristics, making it particularly valuable for various applications.

The molecular structure of 6-fluoro-2H-1-benzopyran-2-one consists of a benzene ring fused to a pyrone ring, with a fluorine substituent at the 6-position. This modification enhances the compound's stability and alters its interaction with biological targets compared to unsubstituted coumarin. Researchers are particularly interested in how the fluoro-coumarin derivative behaves in different environments, as this knowledge is crucial for its application in drug development and fluorescence-based technologies.

Recent studies have shown that 6-fluoro coumarin compounds exhibit remarkable fluorescence properties, making them excellent candidates for developing new fluorescent probes and sensors. The fluorinated derivative demonstrates improved photostability and quantum yield compared to its non-fluorinated counterparts. These characteristics are particularly valuable in biological imaging applications, where researchers frequently search for terms like "fluorescent markers for cell imaging" or "stable fluorophores for microscopy".

In pharmaceutical research, 6-fluoro-2H-1-benzopyran-2-one serves as a key intermediate in the synthesis of various bioactive molecules. The coumarin core structure is known to interact with numerous biological targets, and the addition of fluorine can significantly enhance these interactions. Current trends in medicinal chemistry show growing interest in "fluorinated drug candidates" and "improving drug bioavailability", areas where this compound shows particular promise.

The synthetic versatility of CAS 75487-82-0 allows for further functionalization at various positions on the coumarin ring system. This property makes it valuable for structure-activity relationship studies, answering common search queries like "how to modify coumarin derivatives" or "strategies for coumarin functionalization". Researchers can introduce additional substituents to fine-tune the compound's properties for specific applications.

Material scientists have explored the use of 6-fluoro coumarin derivatives in developing advanced materials with unique optical properties. The compound's ability to undergo photo-induced electron transfer makes it interesting for applications in organic electronics, addressing popular search terms such as "organic semiconductors" and "fluorescent materials for OLEDs". Its stability under various conditions also makes it suitable for incorporation into polymeric materials.

The growing interest in fluorinated organic compounds has led to increased research into 6-fluoro-2H-1-benzopyran-2-one and its derivatives. Recent publications highlight its potential in addressing current challenges in medicinal chemistry and materials science, responding to trending searches like "new approaches in drug design" and "advanced functional materials". The compound's unique combination of properties continues to make it a valuable tool for researchers across multiple disciplines.

Quality control and characterization of 6-fluoro-2H-1-benzopyran-2-one typically involve advanced analytical techniques. Common methods include HPLC, NMR spectroscopy, and mass spectrometry, which are frequently searched in relation to "compound purity analysis" and "structural elucidation techniques". These analyses are crucial for ensuring the compound meets the required specifications for research and industrial applications.

As research into fluorinated compounds continues to expand, 6-fluoro coumarin maintains its position as an important building block in organic synthesis. Its applications span from potential pharmaceutical agents to advanced materials components, making it relevant to various scientific inquiries including "multifunctional organic compounds" and "versatile chemical intermediates". The compound's balanced properties offer numerous opportunities for innovation in multiple fields.

The future prospects for 6-fluoro-2H-1-benzopyran-2-one appear promising, with ongoing research exploring new applications and derivatives. As the scientific community continues to investigate "structure-property relationships" and "molecular design strategies", this fluorinated coumarin derivative is likely to play an increasingly important role in the development of novel compounds with tailored characteristics for specific applications.